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Compound of Interest

Compound Name: 1-Octyn-3-OL

Cat. No.: B1346985

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 1-
Octyn-3-0OL, an important chemical intermediate in organic synthesis. This document presents
its molecular formula, molecular weight, and other key quantitative data in a structured format
for ease of reference and comparison.

Physicochemical Data Summary

The fundamental properties of 1-Octyn-3-OL are summarized in the table below. This data is
essential for its application in experimental and developmental protocols.
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Property

Value

Molecular Formula

CeH140[1][2][3]

Linear Formula

CH3(CH2)4CH(OH)C=CHI[4]

Molecular Weight

126.20 g/mol [1][2][4]

IUPAC Name

oct-1-yn-3-ol[1][3]

CAS Registry Number

818-72-4[1][3]

Appearance Clear colorless liquid[1]

Density 0.864 g/mL at 25 °C[4]

Boiling Point 83 °C at 19 mmHg[4]

Flash Point 63 °C (145.4 °F) - closed cup[4]

Refractive Index

n20/D 1.441[4]

Experimental Protocols

Detailed methodologies for specific experiments involving 1-Octyn-3-OL are highly dependent

on the context of its use, such as in the synthesis of enantiomerically pure secondary alcohols.

As no specific experimental context was provided, standard laboratory procedures for handling

liquid alcohols and alkynes should be followed

, With close attention to the safety data sheet,

particularly regarding its combustible nature and acute oral toxicity.

Molecular Structure

The logical relationship between the atoms in the 1-Octyn-3-OL molecule is visualized below.

This diagram illustrates the eight-carbon chain

, the position of the hydroxyl group at the third

carbon, and the terminal alkyne functional group.

Caption: Molecular structure of 1-Octyn-3-OL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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